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Compound of Interest

Compound Name: Niacin-15N,13C3

Cat. No.: B12394297

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting in vivo tracer studies using
the stable isotope-labeled niacin, Niacin-15N,13C3. This allows for the precise tracking of
niacin's metabolic fate, providing critical insights into its absorption, distribution, metabolism,
and excretion (ADME). Such studies are invaluable for understanding the pathophysiology of
diseases related to niacin metabolism and for the development of novel therapeutics.

Introduction

Niacin (Vitamin B3) is a crucial nutrient that serves as a precursor for the essential coenzymes
nicotinamide adenine dinucleotide (NAD+) and nicotinamide adenine dinucleotide phosphate
(NADP+). These coenzymes are central to cellular metabolism, participating in a vast array of
redox reactions vital for energy production, DNA repair, and cell signaling.[1][2] Dysregulation
of niacin and NAD+ metabolism has been implicated in a variety of diseases, including
metabolic disorders and age-related pathologies.[2][3]

Stable isotope tracers, such as Niacin-15N,13C3, offer a powerful and safe methodology for
studying in vivo metabolism without the need for radioactive materials.[4] By tracing the journey
of the labeled niacin, researchers can quantitatively assess the flux through various metabolic
pathways, providing a dynamic view of niacin's contribution to the NAD+ pool and its
subsequent catabolism.
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Core Concepts and Signaling Pathways

Niacin is transported into cells via monocarboxylate transporters (MCTs) and sodium-
dependent monocarboxylate transporters (SMCTs). Once inside the cell, it is converted to
NAD+ through the Preiss-Handler pathway. The liver plays a central role in niacin metabolism,
capable of synthesizing NAD+ from tryptophan and converting orally administered niacin
precursors into forms that can be utilized by other tissues. NAD+ itself is consumed by various
enzymes, including sirtuins and poly(ADP-ribose) polymerases (PARPS), which are involved in
processes like DNA repair and gene regulation.

Niacin Metabolism and NAD+ Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. The role of NAD+ metabolism and its modulation of mitochondria in aging and disease -
PMC [pmc.ncbi.nim.nih.gov]

¢ 2. Niacin - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12394297?utm_src=pdf-body-img
https://www.benchchem.com/product/b12394297?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12177089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12177089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4863271/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» 3. researchgate.net [researchgate.net]

e 4. Stable isotope tracer methods for in vivo investigations - PubMed
[pubmed.ncbi.nim.nih.gov]
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15N,13C3 Tracer Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394297#protocol-for-in-vivo-niacin-15n-13c3-
tracer-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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